Cas no 62124-46-3 (Oxazole, 5-ethyl-2-(methylthio)-)

• Product Name: Oxazole, 5-ethyl-2-(methylthio)-
• CAS No: 62124-46-3
• MF: C₆H₉NOS
• MW: 143.206760168076
• CID: 457183
• PubChem ID: 21329737
• Update Time: 2025-04-19

Oxazole, 5-ethyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 5-ethyl-2-(methylthio)-
• 5-ethyl-2-methylsulfanyl-1,3-oxazole
• SCHEMBL3439352
• 5-Ethyl-2-(methylsulfanyl)-1,3-oxazole
• DTXSID90612530
• 62124-46-3

• Inchi： 1S/C6H9NOS/c1-3-5-4-7-6(8-5)9-2/h4H,3H2,1-2H3
• InChI Key： FOQMGINCUIJKBR-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(CC)O1

Computed Properties

• Exact Mass: 143.04057
• Monoisotopic Mass: 143.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers